2-(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)ethanol

• IUPAC Name: 2-(2-imino-3-methylbenzimidazol-1-yl)ethanol
• InChI: InChI=1S/C10H13N3O/c1-12-8-4-2-3-5-9(8)13(6-7-14)10(12)11/h2-5,11,14H,6-7H2,1H3
• InChI Key: FEUARHYOXQCMGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=N)CCO
• Molecular Formula: C10H13N3O
• DSSTOX Substance ID: DTXSID60354016
• Molecular Weight: 191.23 g/mol
• CAS No.: 109753-47-1

Description

2-(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)ethanol is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Properties of Benzimidazole Derivatives

Benzimidazole derivatives, including compounds structurally related to 2-(2-imino-3-methyl-2,3-dihydro-1H-benzimidazol-1-yl)ethanol, have been extensively studied for their diverse chemical and biological properties. The compound falls within the broader class of benzimidazoles, which are known for their significant roles in various branches of chemistry, including the synthesis of complex compounds and exploration of their spectroscopic, magnetic, and biological activities. The research highlights the importance of understanding the preparation procedures, properties, and potential applications of these compounds in creating new materials with desired functions (Boča, Jameson, & Linert, 2011).

Medicinal Perspectives of Benzimidazole Derivatives

In the realm of medicinal chemistry, benzimidazole derivatives are recognized as crucial pharmacophores due to their wide range of pharmacological functions. These include antimicrobial, antiviral, antidiabetic, anticancer, and anti-inflammatory activities, among others. The versatility of the benzimidazole core, through modifications and reactions like the Mannich reaction, provides a high degree of variety beneficial for developing new therapeutic agents with increased efficacy and lower toxicity. This adaptability underscores the significance of benzimidazole derivatives in medicine, emphasizing the need for ongoing synthesis and biological activity exploration (Vasuki et al., 2021).

Conversion to Central Nervous System Acting Drugs

Benzimidazole derivatives have also been explored for their potential conversion into more potent central nervous system (CNS) acting drugs. The research indicates that modifications and synthesis of benzimidazole, among other azoles, could lead to compounds with significant CNS activity, potentially addressing the increasing incidence of challenging new CNS diseases. This area of study highlights the possibility of developing new therapeutic strategies based on benzimidazole chemistry for CNS disorders (Saganuwan, 2020).

Therapeutic Potential of Benzimidazole

The therapeutic potential of benzimidazole compounds extends across a wide range of biological activities, making them critical scaffolds in the development of new therapeutic agents. Their presence in antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer, and CNS stimulant/depressant agents underscores their importance in drug discovery and development. This breadth of application demonstrates the significant role benzimidazoles play in the pharmaceutical industry, driving further research and synthesis of benzimidazole-based compounds (Babbar, Swikriti, & Arora, 2020).